3-(Benzenesulfonyloxy)phenol

• Molecular Formula: C12H10O4S
• Molecular Weight: 250.27 g/mol
• IUPAC Name: (3-hydroxyphenyl) benzenesulfonate
• InChI: InChI=1S/C12H10O4S/c13-10-5-4-6-11(9-10)16-17(14,15)12-7-2-1-3-8-12/h1-9,13H
• InChI Key: ABHCMLPBMKURJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC(=C2)O

Description

3-(Benzenesulfonyloxy)phenol is a phenolic compound featuring a benzenesulfonyloxy (-OSO₂C₆H₅) group at the meta position of the phenol ring. This substituent imparts significant electronic and steric effects, making the compound distinct in reactivity and applications compared to simpler phenol derivatives.

Key structural features:

• Molecular formula: C₁₂H₁₀O₄S (estimated).
• Molecular weight: ~250.27 g/mol.
• Functional groups: Phenolic hydroxyl (-OH) and benzenesulfonyloxy (-OSO₂C₆H₅).

The benzenesulfonyloxy group is strongly electron-withdrawing, increasing the acidity of the phenolic hydroxyl group (pKa ~7–8) compared to unsubstituted phenol (pKa ~10) . This property enhances its utility in reactions requiring deprotonation or nucleophilic substitution.

Comparison with Similar Compounds

3-(Benzyloxy)phenol

• Molecular formula : C₁₃H₁₂O₂ .
• Molecular weight : 200.23 g/mol.
• Key differences: The benzyloxy (-OCH₂C₆H₅) group is electron-donating, reducing phenolic acidity (pKa ~10–11) compared to 3-(Benzenesulfonyloxy)phenol. Less stable under acidic or oxidative conditions due to the labile benzyl ether linkage, which can be cleaved via hydrogenolysis . Applications: Intermediate in organic synthesis, particularly for protecting phenolic hydroxyl groups .

2-(Methylsulfonyl)phenol

• Molecular formula : C₇H₈O₃S .
• Molecular weight : 172.20 g/mol.
• Key differences: A methylsulfonyl (-SO₂CH₃) group at the ortho position. Higher acidity (pKa ~6–7) than 3-(Benzenesulfonyloxy)phenol due to the ortho effect and smaller substituent size. Applications: Used in pharmaceuticals and agrochemicals as a polar functional group .

N,N'-di-[3-(Benzenesulfonyloxy)phenyl]urea

• Molecular formula : C₂₆H₂₂N₂O₈S₂ .
• Molecular weight : 554.59 g/mol.
• Key differences: A urea derivative with two 3-(benzenesulfonyloxy)phenyl groups. Higher thermal stability (melting point: 130.9°C) due to rigid aromatic and sulfonyl groups .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	pKa	Key Applications	Stability
3-(Benzenesulfonyloxy)phenol	C₁₂H₁₀O₄S	250.27	~7–8	Synthesis intermediates, pharmaceuticals	Stable under basic conditions
3-(Benzyloxy)phenol	C₁₃H₁₂O₂	200.23	~10–11	Protecting groups, organic synthesis	Labile to hydrogenolysis
2-(Methylsulfonyl)phenol	C₇H₈O₃S	172.20	~6–7	Pharmaceuticals, agrochemicals	High thermal stability
N,N'-di-[3-(Benzenesulfonyloxy)phenyl]urea	C₂₆H₂₂N₂O₈S₂	554.59	N/A	Bioactive compounds	High melting point (130.9°C)

Substituent Effects on Properties

• Electron-withdrawing vs. electron-donating groups :
  • Benzenesulfonyloxy groups increase acidity and stabilize negative charges, favoring reactions like nucleophilic aromatic substitution .
  • Benzyloxy groups decrease acidity and are prone to cleavage, making them useful in temporary protection strategies .
• Steric effects :
  • Bulky benzenesulfonyloxy groups reduce solubility in polar solvents but enhance thermal stability .
• Biological activity :
  • Urea derivatives with benzenesulfonyloxy substituents exhibit enhanced bioactivity due to improved binding affinity and metabolic stability .